Cas no 2437210-79-0 (Bafisontamab)

• Product Name: Bafisontamab
• CAS No: 2437210-79-0
• CID: 5519087
• Update Time: 2025-07-13

Bafisontamab Chemical and Physical Properties

Names and Identifiers

• Bafisontamab

Additional information on Bafisontamab

Bafisontamab (CAS No. 2437210-79-0): A Promising Therapeutic Agent in Oncology

Bafisontamab (CAS No. 2437210-79-0) is an innovative therapeutic agent that has garnered significant attention in the field of oncology due to its unique mechanism of action and potential for treating various types of cancer. This compound, a monoclonal antibody-drug conjugate (ADC), is designed to target specific cancer cells while minimizing toxicity to healthy tissues. The development and clinical evaluation of Bafisontamab have shown promising results, making it a focal point of ongoing research and clinical trials.

The structure of Bafisontamab is meticulously engineered to optimize its therapeutic efficacy. It consists of a monoclonal antibody that specifically binds to the CD138 antigen, which is highly expressed on the surface of multiple myeloma cells. The antibody is conjugated to a cytotoxic payload through a stable linker, ensuring that the payload is released only within the targeted cancer cells. This targeted delivery system significantly enhances the therapeutic index, allowing for more effective treatment with reduced side effects.

Recent clinical trials have demonstrated the potential of Bafisontamab in treating relapsed or refractory multiple myeloma. In a phase II trial, patients who received Bafisontamab showed a notable improvement in overall response rates and progression-free survival compared to standard treatments. These findings have been corroborated by additional studies, which have also highlighted the compound's safety profile and manageable side effects.

The mechanism of action of Bafisontamab involves several key steps. Upon binding to the CD138 antigen on cancer cells, the ADC is internalized through endocytosis. The stable linker ensures that the cytotoxic payload remains inactive until it is released within the endosome or lysosome, where it can exert its cytotoxic effects. This targeted approach minimizes damage to surrounding healthy tissues, thereby reducing systemic toxicity.

In addition to its primary application in multiple myeloma, Bafisontamab has shown potential in other hematological malignancies and solid tumors. Preclinical studies have indicated that it may be effective against lymphomas and certain types of solid tumors that express the CD138 antigen. These findings suggest that Bafisontamab could have a broader therapeutic application beyond multiple myeloma.

The development of Bafisontamab has been driven by advancements in ADC technology and a deeper understanding of cancer biology. The ability to design and synthesize highly specific antibodies and linkers has been crucial in optimizing the therapeutic properties of this compound. Ongoing research aims to further refine the structure and function of Bafisontamab, potentially leading to even more effective treatment options for patients with advanced cancers.

One of the key challenges in the development of ADCs like Bafisontamab is ensuring consistent drug-to-antibody ratios (DARs). A well-controlled DAR is essential for maintaining both efficacy and safety. Advanced manufacturing techniques and quality control processes are employed to ensure that each batch of Bafisontamab meets stringent standards for purity and consistency.

The future outlook for Bafisontamab is promising. With ongoing clinical trials and preclinical studies, researchers are exploring new combinations and dosing regimens to maximize its therapeutic potential. Additionally, efforts are being made to identify biomarkers that can predict patient response to Bafisontamab, which could help in personalized treatment strategies.

In conclusion, Bafisontamab (CAS No. 2437210-79-0) represents a significant advancement in the field of oncology. Its unique mechanism of action, combined with its promising clinical results, positions it as a valuable addition to the arsenal of cancer treatments. As research continues, it is likely that Bafisontamab will play an increasingly important role in improving patient outcomes and quality of life for those affected by cancer.